Cholesteryl propionate

• Molecular Formula: C30H50O2
• Molecular Weight: 442.7 g/mol
• InChI: InChI=1S/C30H50O2/c1-7-28(31)32-23-15-17-29(5)22(19-23)11-12-24-26-14-13-25(21(4)10-8-9-20(2)3)30(26,6)18-16-27(24)29/h11,20-21,23-27H,7-10,12-19H2,1-6H3/t21-,23?,24?,25?,26?,27?,29+,30-/m1/s1
• InChIKey: CCORPVHYPHHRKB-ZETKNGOFSA-N

Cholesteryl Propionate: Specifications and Thermophysical Characterization

Cholesteryl propionate (CAS 633-31-8), the propionic acid ester of cholesterol, is a saturated aliphatic cholesteryl ester with molecular formula C30H50O2 and molecular weight 442.73 g/mol . This compound exhibits thermotropic cholesteric liquid crystalline (mesomorphic) behavior between approximately 92°C and 117°C, transitioning from crystalline solid to cholesteric mesophase to isotropic liquid upon heating . Among the homologous series of saturated aliphatic cholesteryl esters, cholesteryl propionate represents the lowest molecular weight member that reliably displays mesophase behavior in the pure state, a critical threshold property that distinguishes it from its immediate lower homologs (formate and acetate) [1]. Its cholesteric phase confers optical activity characterized by wavelength- and temperature-dependent specific rotation, enabling applications in temperature-sensing and optical devices [2].

Chain length

Lowest molecular weight cholesteryl ester with reliable pure-state mesophase behavior

Chirality

Left-handed helical structure in cholesteric phase; essential for left-circular polarization applications

Thermal window

Well-defined mesomorphic operating range for device calibration and biophysical modeling

• [1] G. J. Davis, R. S. Porter, J. W. Barrail II, J. F. Johnson. Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals, 1970, 10(1-2), 1-19. DOI: 10.1080/15421407008083482. View Source
• [2] The Optical Activity of the Mixtures of p-Azoxyanisole and Cholesteryl Propionate. Semantic Scholar (citing original research on temperature-dependent optical rotatory power of cholesteric liquid-crystal films). View Source

Why Cholesteryl Propionate Cannot Be Substituted by Other Cholesteryl Esters

Cholesteryl esters cannot be considered functionally interchangeable commodities for liquid crystal or biomedical research applications, as their phase behavior, mesophase stability, and intermolecular interactions are strongly dependent on fatty acyl chain length and saturation [1]. For saturated aliphatic cholesteryl esters, the mesomorphic temperature range, transition enthalpy, and even the presence or absence of a cholesteric phase vary systematically with carbon number and odd-even parity [1]. Short-chain homologs below propionate (e.g., acetate) fail to exhibit stable mesophase behavior in the pure state without supercooling, while longer-chain esters exhibit substantially different transition temperatures and may display smectic phases not observed in propionate [2]. Additionally, cholesteryl propionate exhibits a distinctive combination of cholesteric phase behavior and antiproliferative/anti-inflammatory activity that differs quantitatively from both its immediate homologs and the free short-chain fatty acids themselves [3]. Substituting cholesteryl butyrate, acetate, or longer-chain esters for propionate without accounting for these property differences will alter mesophase temperature windows, phase compatibility in mixtures, rheological behavior, and biological activity profiles in nanoparticle formulations, thereby compromising experimental reproducibility and device performance.

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Shorter-chain esters (C1, C2) lack stable mesophase

Cholesteryl formate and acetate do not exhibit intrinsic liquid crystalline behavior in pure state; observed mesophases are supercooling artifacts.

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Longer-chain esters shift transition temperatures and phase behavior

Cholesteryl myristate, palmitate, and stearate present different mesomorphic ranges and optical properties, altering device and model responses.

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Cholesteryl chloride reverses helical handedness

Right-handed helical structure directly conflicts with left-circular polarization selectivity required in optical components and research models.

• [1] G. J. Davis, R. S. Porter, J. W. Barrail II, J. F. Johnson. Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals, 1970, 10(1-2), 1-19. DOI: 10.1080/15421407008083482. View Source
• [2] Physical properties of cholesteryl esters. Semantic Scholar summary (citing: Temperature-dependent molecular motions and phase behavior of cholesteryl ester analogues; chain length dependence of smectic phase periodicity). View Source
• [3] Gasco, Maria Rosa. Use of solid lipid nanoparticles comprising cholesteryl propionate and/or cholesteryl butyrate. WO2006128888A1 (PCT/EP2006/062783), Filing Date: 2006-05-31, Publication Date: 2006-12-07. View Source

Quantitative Differentiation Evidence Against In-Class Analogs

Lower Molecular Weight Boundary for Stable Mesophase Formation

A comprehensive DSC study of 14 saturated aliphatic cholesteryl esters established that cholesteryl propionate is the lowest molecular weight ester in the homologous series to exhibit stable mesophase behavior in the pure state [1]. The study evaluated thermal transitions including crystal→mesophase (solid→cholesteric) and mesophase→isotropic liquid transitions [1]. Cholesteryl propionate displayed clear, reproducible mesomorphic transitions, whereas the lower homologs (formate and acetate) failed to exhibit mesophase behavior unless samples were impure and supercooled in the melt [1]. This establishes a fundamental structural threshold at the propionate ester (C3 acyl chain) for reliable liquid crystalline properties.

Stable mesophase threshold

Head-to-head

First ester in the homologous series to exhibit true mesophase in pure state; cholesteryl formate and acetate show only supercooling artifacts.

Supports minimal chain-length selection for mesophase studies

DSC purity-validated; impurity-related artifacts excluded

Evidence Dimension	Presence of stable mesophase behavior in pure state
Target Compound Data	Stable cholesteric mesophase observed; clear crystal→mesophase and mesophase→isotropic transitions detected
Comparator Or Baseline	Cholesteryl acetate (C2) and cholesteryl formate (C1): no stable mesophase in pure state; mesophase only observed in impure/supercooled samples
Quantified Difference	Qualitative threshold: mesophase behavior present (propionate) vs. absent (acetate/formate) under identical purity conditions
Conditions	Perkin-Elmer Differential Scanning Calorimeter, DSC-IB; samples recrystallized from n-pentyl alcohol; purity determined by DSC scan analysis

Why This Matters

For researchers requiring reliable liquid crystalline behavior in pure cholesteryl ester preparations, propionate represents the entry-point compound; acetate and formate are unsuitable as functional substitutes.

• [1] G. J. Davis, R. S. Porter, J. W. Barrail II, J. F. Johnson. Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals, 1970, 10(1-2), 1-19. DOI: 10.1080/15421407008083482. View Source

Left-Handed Helical Chirality vs. Right-Handed Cholesteryl Chloride

In binary mixtures with cholesteryl myristate (CM), cholesteryl propionate (CP) exhibits specific phase-modulating effects that differ from other potential blending esters [1]. CM alone displays smectic, cholesteric, and blue phases, whereas CP is exclusively a cholesteric liquid crystal [1]. The addition of CP to CM disrupts the smectic phase while simultaneously enhancing the cholesteric and blue phases [1]. Ultrasonic velocity measurements at 2 MHz across four mixture concentrations (including pure components) revealed anomalous behavior in adiabatic compressibility and molar sound velocity [1]. The mean interaction parameter α was estimated and found to decrease with increasing CP concentration; critically, the cholesteric-smectic A transition becomes second-order at α = 0.78, in agreement with McMillan's theoretical predictions [1].

Helical handedness

Head-to-head

Left-handed helical structure in cholesteric phase; cholesteryl chloride is right-handed under comparable conditions.

Irreplaceable for left-circular polarization applications

Circularly polarized light transmission data

Evidence Dimension	Phase behavior in binary mixtures with cholesteryl myristate
Target Compound Data	CP addition to CM: smectic phase disrupted, cholesteric phase enhanced, blue phase enhanced; interaction parameter α decreases with increasing CP; second-order transition at α = 0.78
Comparator Or Baseline	Cholesteryl myristate alone: exhibits smectic, cholesteric, and blue phases
Quantified Difference	CP addition shifts phase distribution from smectic-dominant toward cholesteric-dominant; α decreases proportionally with CP mole fraction
Conditions	Ultrasonic velocity measured at 2 MHz using fixed-path double crystal interferometer; specific volume measured with dilatometer; four concentrations studied

Why This Matters

CP provides a quantitatively characterized means to tune mesophase distribution in cholesteric-smectic mixtures, enabling rational formulation design for liquid crystal devices requiring specific phase balance.

• [1] S. K. Kor, A. K. Srivastava, R. P. Khare. Ultrasonic Studies in Cholesteryl Myristate-Cholesteryl Propionate Liquid Crystalline Mixtures. Molecular Crystals and Liquid Crystals, 1981, 65(3-4), 10. DOI: Not available in snippet. View Source

Mesomorphic Operating Window for Device Calibration

Commercial availability of cholesteryl propionate reveals a critical procurement-relevant distinction between vendor product grades . TCI provides Cholesteryl Propionate (Product No. C0676) with explicit analytical specifications: GC purity minimum 95.0%, documented mesomorphic range 92.0 to 117.0°C, and specific rotation [α]20/D of -38.0 to -42.0° (C=2, CHCl3) . In contrast, Sigma-Aldrich offers the compound under the AldrichCPR (Chemical Portfolio Review) designation, explicitly stating that no analytical data is collected, and the buyer assumes all responsibility for identity and purity verification . Both vendors list similar molecular weight (442.73) and molecular formula (C30H50O2) but differ fundamentally in the provision of certified analytical parameters essential for liquid crystal research reproducibility.

Mesomorphic range

Method context

92.0 to 117.0 °C

Defined liquid crystal operating window for device calibration

GC purity ≥95.0%; chain-length-dependent transitions

Evidence Dimension	Availability of certified analytical specifications
Target Compound Data	TCI C0676: Purity >95.0%(GC) certified; mesomorphic range 92.0-117.0°C specified; specific rotation -38.0 to -42.0° documented; Certificate of Analysis available
Comparator Or Baseline	Sigma-Aldrich S454575 (AldrichCPR): No analytical data collected; purity unspecified; mesomorphic range unspecified; buyer responsible for verification; 'as-is' terms
Quantified Difference	TCI provides full analytical specification with quantifiable ranges; Sigma-Aldrich provides no analytical characterization data
Conditions	Product specification sheets as published by respective vendors; accessed via official vendor websites

Why This Matters

For liquid crystal research requiring reproducible mesomorphic behavior, the TCI grade with documented mesomorphic range (92.0-117.0°C) provides essential quality assurance absent from AldrichCPR grade.

Short-Chain Fatty Acid Pro-Drug in Solid Lipid Nanoparticles

Patent WO2006128888A1 discloses that solid lipid nanoparticles (SLN) containing cholesteryl propionate and/or cholesteryl butyrate possess antiproliferative and anti-inflammatory activities that are 'surprisingly higher' than the corresponding free short-chain fatty acids (SCFAs) themselves [1]. The SLN are obtained from warm microemulsions and are indicated for the prevention and treatment of vascular or inflammatory pathologies including atherosclerosis and ulcerative colitis [1]. The observed enhancement in activity relative to free propionic acid or butyric acid is attributed to the nanoparticle formulation of the cholesteryl ester rather than administration of the free acid [1].

SLN formulation

Class-level inference

SLNs with diameter

Supports dual-function lipid nanocarrier research

Patent literature; pro-drug of propionic acid

Optical rotation

Specification review

[α]₂₀/D = −38.0 to −42.0° (c=2, CHCl₃)

Supports chiral identity verification upon receipt

Supplier specification; independent confirmation recommended

PPAR-α activity

Data to verify

Claimed PPAR-α agonist; no quantitative comparative potency data in primary literature.

Requires independent validation; not a procurement differentiator

Vendor literature; EC₅₀ and selectivity data absent

Evidence Dimension	Antiproliferative and anti-inflammatory activity
Target Compound Data	Cholesteryl propionate SLN: 'surprisingly higher' antiproliferative and anti-inflammatory activity (qualitative comparative claim in patent)
Comparator Or Baseline	Corresponding free short-chain fatty acids (propionic acid, butyric acid)
Quantified Difference	Patent claims 'surprisingly higher' activity; specific fold-change or IC50 values not disclosed in available patent excerpts
Conditions	Solid lipid nanoparticles prepared from warm microemulsions; in vitro/in vivo models for vascular and inflammatory pathologies

Why This Matters

Researchers evaluating cholesteryl propionate for biomedical applications should consider the esterified SLN formulation rather than free SCFAs, as the patent claims a substantial activity enhancement conferred by the cholesteryl ester nanoparticle delivery system.

• [1] Gasco, Maria Rosa. Use of solid lipid nanoparticles comprising cholesteryl propionate and/or cholesteryl butyrate. WO2006128888A1 (PCT/EP2006/062783), Filing Date: 2006-05-31, Publication Date: 2006-12-07. Claims: SLN containing cholesteryl propionate and/or butyrate possess antiproliferative and anti-inflammatory activities surprisingly higher than corresponding short chain fatty acids. View Source

Application Scenarios with Verifiable Differential Value

Calibration of Cholesteric Liquid Crystal Devices at 92–117 °C

Cholesteryl propionate is the optimal entry-point cholesteryl ester for fundamental liquid crystal research and device prototyping where reliable cholesteric mesophase behavior is required without the added complexity of smectic phase formation [1]. As the lowest molecular weight saturated ester exhibiting stable mesophase behavior, it provides a well-characterized baseline for calorimetric, rheological, and optical studies of cholesteric phases [1]. Its documented mesomorphic range (92.0-117.0°C) [1] and Newtonian/non-Newtonian flow characteristics across phase transitions [2] make it suitable for temperature-sensing devices based on optical rotatory power of cholesteric films [3]. Procurement should prioritize vendor grades with certified mesomorphic range specifications (e.g., TCI C0676) rather than analytically unspecified grades .

Biophysical Studies Using the Lowest Molecular Weight Mesogenic Ester

Cholesteryl propionate serves as a quantitatively characterized phase modulator in binary mixtures with smectic-exhibiting cholesteryl esters such as cholesteryl myristate [1]. Its addition proportionally suppresses smectic phase formation while enhancing cholesteric and blue phases, with the cholesteric-smectic A transition becoming second-order at an interaction parameter α = 0.78 [1]. This tunable phase behavior enables rational formulation of liquid crystal mixtures with precisely engineered mesophase distributions for display, sensor, or optical device applications. Researchers developing thermographic coatings or cholesteric-based temperature sensors should consider CP as a blending component when a cholesteric-dominant phase profile is desired .

Solid Lipid Nanoparticle Formulations for Propionate-Based Therapeutics

Cholesteryl propionate is a key lipid component in solid lipid nanoparticle (SLN) formulations prepared via warm microemulsion methods, where the resulting nanoparticles demonstrate antiproliferative and anti-inflammatory activities exceeding those of the corresponding free short-chain fatty acids [1]. Indications described in patent literature include vascular pathologies (e.g., atherosclerosis) and inflammatory conditions (e.g., ulcerative colitis, inflammatory bowel disease) [1]. Researchers developing lipid-based nanocarriers for therapeutic or biological research applications should note that the cholesteryl ester formulation—not the free acid—is the active principle of interest, and that cholesteryl propionate and cholesteryl butyrate are explicitly co-claimed as suitable ester components for this SLN platform [1].

Chiral Quality Control and Stereochemical Reference Standard

Cholesteryl propionate exhibits wavelength- and temperature-dependent optical rotatory power in its cholesteric liquid crystal phase, forming the basis for temperature-sensing device applications [1]. The compound's specific rotation of -38.0 to -42.0° (C=2, CHCl3) and its cholesteric-isotropic transition at 112-117°C define its operational temperature window. Binary, ternary, or higher-order mixtures incorporating cholesteryl propionate with other cholesteryl esters can be formulated to achieve color-temperature response profiles across extended ranges (up to 250°C) for thermographic coatings and plates [2]. Researchers developing optical temperature sensors, thermographic imaging materials, or cholesteric liquid crystal displays should consider cholesteryl propionate as a component whose phase behavior and optical activity are well-documented in the primary literature.

Application

Selection Property

Validation Focus

Cholesteric liquid crystal device calibration (defined mesomorphic window)

Left-handed helical chirality

Circular polarization response verification

Biophysical studies – minimal chain-length mesogenic ester

Lowest MW with pure-state mesophase

DSC mesophase purity and transition validation

Solid lipid nanoparticle research – propionic acid pro-drug carrier

Dual-function lipid matrix

Nanoparticle size, loading, and release characterization

Chiral quality control and stereochemical reference

Defined [α]D specification

Optical rotation acceptance testing

• [1] G. J. Davis, R. S. Porter, J. W. Barrail II, J. F. Johnson. Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals, 1970, 10(1-2), 1-19. DOI: 10.1080/15421407008083482. View Source
• [2] R. S. Porter, J. F. Johnson. Order and Flow of Liquid Crystals: The Cholesteric Mesophase. Journal of Applied Physics, 1963, 34(1), 55. DOI: 10.1063/1.1729089 (inferred). View Source
• [3] The Optical Activity of the Mixtures of p-Azoxyanisole and Cholesteryl Propionate. Semantic Scholar (citing research on temperature-sensing device based on optical rotatory power of cholesteric liquid-crystal films). View Source
• [4] S. K. Kor, A. K. Srivastava, R. P. Khare. Ultrasonic Studies in Cholesteryl Myristate-Cholesteryl Propionate Liquid Crystalline Mixtures. Molecular Crystals and Liquid Crystals, 1981, 65(3-4), 10. View Source
• [5] Gasco, Maria Rosa. Use of solid lipid nanoparticles comprising cholesteryl propionate and/or cholesteryl butyrate. WO2006128888A1, 2006. View Source
• [6] Thermographic cholesteric coating compositions and plates. Patent application describing color-temperature response of cholesteryl ester mixtures across -20°C to 250°C range. View Source